Cas no 111-53-5 (2-Butyne-1,4-diamine,N1,N1,N4,N4-tetramethyl-)

• Product Name: 2-Butyne-1,4-diamine,N1,N1,N4,N4-tetramethyl-
• CAS No: 111-53-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 161748
• PubChem ID: 66075
• Update Time: 2025-04-19

2-Butyne-1,4-diamine,N1,N1,N4,N4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne-1,4-diamine,N1,N1,N4,N4-tetramethyl-
• 1,4-BIS(DIMETHYLAMINO)-2-BUTYNE
• N N N N-TETRAMETHYL-2-BUTYNE-1 4-DIAMINE
• N,N,N',N'-tetramethylbut-2-yne-1,4-diamine
• 1,4-bis(dimethylamino)but-2-yne
• 1,4-Bis(dimethylamino)butin-2
• 1,4-bis(dimethylamino)butyne-2
• 2-Butyne-1,4-diamine,N,N,N',N'-tetramethyl
• bis(dimethylamino)-2-butyne
• EINECS 203-880-6
• N,N,N',N'-Tetramethylbut-2-ynylenediamine
• tetra-N-methyl-but-2-ynediyldiamine
• n,n,n’,n’-tetramethyl-2-butyne-4-diamine
• N,N,N',N'-Tetramethyl-2-butyn-1,4-diamine
• N,N,N',N'-TETRAMETHYL-2-BUTYNE-1,4-DIAMINE
• UNII-90B3HPN3J2
• 1,4-bis-(Dimethylamino)-2-butyne
• NSC 5787
• DTXSID5059404
• 4-04-00-01392 (Beilstein Handbook Reference)
• 2-Butyne-1,4-diamine, N,N,N',N'-tetramethyl-
• 2-Butyne-1, N,N,N',N'-tetramethyl-
• AI3-24574
• FT-0727937
• SCHEMBL1311902
• AKOS006281483
• N1,N1,N4,N4-tetramethylbut-2-yne-1,4-diamine
• N1,N1,N4,N4-TETRAMETHYL-2-BUTYNE-1,4-DIAMINE
• NSC5787
• BRN 1746277
• 4-dimethylaminobut-2-ynyl-dimethyl-amine
• NSC-5787
• 111-53-5
• [4-(dimethylamino)but-2-yn-1-yl]dimethylamine
• 2-Butyne-1,4-diamine, N1,N1,N4,N4-tetramethyl-
• 90B3HPN3J2
• NS00023575

• Inchi： 1S/C8H16N2/c1-9(2)7-5-6-8-10(3)4/h7-8H2,1-4H3
• InChI Key： FFDFQBBNDKGBGI-UHFFFAOYSA-N
• SMILES： N(C)(C)CC#CCN(C)C

Computed Properties

• Exact Mass: 140.13100
• Monoisotopic Mass: 140.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Density: 0.885
• Boiling Point: 175.4 ºC
• Flash Point: 51.6 ºC
• Refractive Index: 1.474
• PSA: 6.48000
• LogP: 0.11300